Cas no 114523-62-5 (4-Pyrimidinamine,2-(4-methylphenyl)-)

• Product Name: 4-Pyrimidinamine,2-(4-methylphenyl)-
• CAS No: 114523-62-5
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 132427
• PubChem ID: 13900821
• Update Time: 2025-06-14

4-Pyrimidinamine,2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-(4-methylphenyl)-
• 2-(4-Methylphenyl)-4-pyrimidinamine
• 4-Pyrimidinamine, 2-(4-methylphenyl)- (9CI)
• 2-(4-METHYLPHENYL)PYRIMIDIN-4-AMINE
• SCHEMBL13662705
• AKOS011471187
• 114523-62-5
• 2-(p-tolyl)pyrimidin-4-amine

• Inchi： 1S/C11H11N3/c1-8-2-4-9(5-3-8)11-13-7-6-10(12)14-11/h2-7H,1H3,(H2,12,13,14)
• InChI Key： OQZCFCWMTVQADV-UHFFFAOYSA-N
• SMILES： N1C(=CC=NC=1C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 185.09543
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8

Additional information on 4-Pyrimidinamine,2-(4-methylphenyl)-

Comprehensive Overview of 4-Pyrimidinamine, 2-(4-methylphenyl)- (CAS No. 114523-62-5): Properties, Applications, and Industry Insights

4-Pyrimidinamine, 2-(4-methylphenyl)- (CAS No. 114523-62-5) is a specialized organic compound belonging to the pyrimidine derivative family. With its molecular formula C₁₁H₁₁N₃, this compound features a pyrimidine core substituted with an amino group and a 4-methylphenyl moiety, making it a valuable intermediate in pharmaceutical and agrochemical research. Its structural uniqueness has garnered attention in drug discovery, particularly for targeting kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and infectious disease treatment.

The compound’s synthetic versatility and bioactive potential have made it a subject of interest in recent high-throughput screening studies. Researchers are exploring its role in modulating enzyme activity, especially in pathways related to inflammation and oncology. This aligns with growing public interest in personalized therapeutics and cancer research breakthroughs, frequently searched topics in scientific and medical communities. Additionally, its low environmental persistence compared to traditional heterocyclic compounds positions it as a candidate for green chemistry applications.

From a commercial perspective, 4-Pyrimidinamine, 2-(4-methylphenyl)- is often referenced in patents for small-molecule drug development. Its scalable synthesis and high purity (>98%) meet stringent industry standards, addressing the demand for reproducible building blocks in medicinal chemistry. Laboratories frequently inquire about its storage conditions (typically 2–8°C under inert gas) and solubility profiles (DMSO or ethanol), reflecting practical concerns in R&D workflows.

Emerging applications include its use in fluorescence probes for cellular imaging, capitalizing on its stable aromatic system. This ties into the booming diagnostics market, where users often search for novel biomarkers and imaging reagents. Regulatory-wise, the compound is not classified under restricted categories, but proper material safety data sheets (MSDS) should always be consulted—a key point for compliance-focused audiences.

In summary, 4-Pyrimidinamine, 2-(4-methylphenyl)- exemplifies how tailored heterocycles drive innovation across life sciences. Its dual relevance in drug discovery pipelines and material science ensures sustained academic and industrial engagement, while its alignment with sustainable chemistry trends addresses contemporary environmental priorities.